molecular formula C16H25N5O4 B8294447 Hexanoic acid, 4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-(hydroxymethyl)butyl ester CAS No. 97845-82-4

Hexanoic acid, 4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-(hydroxymethyl)butyl ester

Cat. No. B8294447
CAS RN: 97845-82-4
M. Wt: 351.40 g/mol
InChI Key: JRXAKPGLXUYUOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hexanoic acid, 4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-(hydroxymethyl)butyl ester is a useful research compound. Its molecular formula is C16H25N5O4 and its molecular weight is 351.40 g/mol. The purity is usually 95%.
BenchChem offers high-quality Hexanoic acid, 4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-(hydroxymethyl)butyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Hexanoic acid, 4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)-2-(hydroxymethyl)butyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

97845-82-4

Molecular Formula

C16H25N5O4

Molecular Weight

351.40 g/mol

IUPAC Name

[4-(2-amino-6-oxo-1H-purin-9-yl)-2-(hydroxymethyl)butyl] hexanoate

InChI

InChI=1S/C16H25N5O4/c1-2-3-4-5-12(23)25-9-11(8-22)6-7-21-10-18-13-14(21)19-16(17)20-15(13)24/h10-11,22H,2-9H2,1H3,(H3,17,19,20,24)

InChI Key

JRXAKPGLXUYUOJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)OCC(CCN1C=NC2=C1N=C(NC2=O)N)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of N2-monomethoxytrityl-9-(4-monomethoxy-trityloxy3-hydroxymethylbut-1-yl)guanine (0.72 g, 0.9 mmol) in pyridine (4 ml) was added hexanoyl chloride (0.38 ml, 2.7 mmol) and the solution was stirred for 20 minutes. The mixture was precipitated in water (40 ml) and the resulting precipitate was stirred in 80% acetic acid (10 ml) at 80° for 45 minutes. The solvent was removed and the residue purified by column chromatography on silica gel eluting with chloroform-methanol mixtures (7:1, 5:1) to afford 9-(4-hexanoyloxy-3-hydroxymethylbut-1-yl)guanine (0.12 g, 38%), m.p. 179-181° C.; νmax 2960, 2930, 1730, 1690, 1630, and 1600 cm−1; δH [(CD3)2SO] 0.84 (3H, t, J 6.9 Hz, CH3), 1.24 (4H, m, CH3(CH2)2), 1.50 (2H, quintet, J 7.3 Hz, CH2CH2CO), 1.6-1.8 (3H, m, 2′-H and 3′-H), 2.26 (2H, t, J 7.3 Hz, CH2CO), 3.40 (2H, t, J 5 Hz, D2O exchange leaves d, CH2OH), 3.9-4.1 (4H, m, 1′-H and CH2OCO), 4.60 (1H, t, J 5.1 Hz, D2O exchangeable, 2-NH2), 7.67 (1H, s, 8-H), and 10.49 (1H, s, D2O exchangeable, 1-H); (Found: C, 52.63; H, 6.91; N, 18.75:%; C16H25N5O4 requires: C, 54.69; H, 7.17; N, 19.93%).
Name
N2-monomethoxytrityl-9-(4-monomethoxy-trityloxy3-hydroxymethylbut-1-yl)guanine
Quantity
0.72 g
Type
reactant
Reaction Step One
Quantity
0.38 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of N2 -monomethoxytrityl-9-(4-monomethoxytrityloxy-3-hydroxymethylbut-1-yl)guanine (0.72 g, 0.9 mmol) in pyridine (4 ml) was added hexanoyl chloride (0.38 ml, 2.7 mmol) and the solution was stirred for 20 minutes. The mixture was precipitated in water (40 ml) and the resulting precipitate was stirred in 80% acetic acid (10 ml) at 80° for 45 minutes. The solvent was removed and the residue purified by column chromatography on silica gel eluting with chloroform-methanol mixtures (7:1, 5:1) to afford 9-(4-hexanoyloxy-3-hydroxymethylbut-1-yl)guanine (0.12 g, 38%), m p. 179°-181° C.; νmax 2960, 2930, 1730, 1690, 1630, and 1600 cm-1 : δH [(CD3)2SO] 0.84 (3 H, t, J 6.9 Hz, CH3), 1.24 (4 H, m, CH3 (CH2)2), 1.50 (2 H, quintet, J 7.3 Hz, CH2CH2CO), 1.6-1.8 (3 H, m, 2'-H and 3'-H), 2.26 (2 H, t, J 7.3 Hz, CH2CO), 3.40 (2 H, t, J 5 Hz, D2O exchange leaves d, CH2OH), 3.9-4.1 (4 H, m, 1'-H and CH2OCO), 4.60 (1 H, t, J 5.1 Hz, D2O exchangeable, 2-NH2), 7.67 (1 H, s, 8-H), and 10.49 (1 H, s, D2O exchangeable, 1-H); (Found: C, 52.63; H, 6.91; N, 18.75%; C16H25N5O4 requires: C, 54.69; H, 7.17; N, 19.93%).
Name
N2 monomethoxytrityl-9-(4-monomethoxytrityloxy-3-hydroxymethylbut-1-yl)guanine
Quantity
0.72 g
Type
reactant
Reaction Step One
Quantity
0.38 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.